Cas no 188812-27-3 (Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]-)

• Product Name: Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]-
• CAS No: 188812-27-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 115411
• PubChem ID: 20745302
• Update Time: 2025-04-18

Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]-
• Benzoic acid, 3-[(4,5-dihydro-1H-imidazol-2-yl)amino]- (9CI)
• SCHEMBL7753126
• 3-(4,5-dihydro-1H-imidazol-2-ylamino)benzoic acid
• 188812-27-3

• Inchi： 1S/C10H11N3O2/c14-9(15)7-2-1-3-8(6-7)13-10-11-4-5-12-10/h1-3,6H,4-5H2,(H,14,15)(H2,11,12,13)
• InChI Key： YJXDHWJMANLZHD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC1=NCCN1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.7A^2

Experimental Properties

• PSA: 73.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives